N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine

• Molecular Formula: C19H22FN5OS
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-[[3-[(2-fluorophenyl)methoxy]phenyl]methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C19H22FN5OS/c1-25-19(22-23-24-25)27-11-5-10-21-13-15-6-4-8-17(12-15)26-14-16-7-2-3-9-18(16)20/h2-4,6-9,12,21H,5,10-11,13-14H2,1H3
• InChI Key: FYNCPMWJWMPZRT-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=CC(=CC=C2)OCC3=CC=CC=C3F

Description

N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine, also known as FMBPTP, is a compound that has been recently developed for scientific research purposes. It is a potent and selective inhibitor of the dopamine transporter (DAT), which plays a crucial role in regulating dopamine levels in the brain.

Mechanism of Action

N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine acts as a competitive inhibitor of the dopamine transporter, binding to the same site on the transporter as dopamine. By blocking the uptake of dopamine into neurons, this compound increases the concentration of dopamine in the synapse, leading to increased dopamine signaling. This mechanism of action has been used to study the role of dopamine in various physiological and pathological conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increasing dopamine release and decreasing dopamine uptake in the brain. These effects have been used to study the role of dopamine in drug addiction, Parkinson's disease, and other neurological disorders. This compound has also been shown to have potential therapeutic applications in the treatment of these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine is its high selectivity and potency as a dopamine transporter inhibitor. This makes it a valuable tool for studying the role of dopamine in the brain and for developing new treatments for neurological disorders. However, this compound has some limitations in lab experiments, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine, including further studies of its mechanism of action and potential therapeutic applications. This compound may also be used to study other neurotransmitter systems in the brain and to develop new treatments for a range of neurological disorders. Future research may also focus on developing new derivatives of this compound with improved selectivity and potency as dopamine transporter inhibitors.

Synthesis Methods

The synthesis of N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine involves a multi-step process that starts with the reaction of 2-fluorobenzyl alcohol with 3-bromobenzaldehyde to form 3-[(2-fluorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with 3-mercaptopropylamine to form N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(methylthio)propyl]}amine. Finally, the methylthio group is replaced with a 1-methyl-1H-tetrazol-5-yl group to form the final product, this compound.

Scientific Research Applications

N-{3-[(2-fluorobenzyl)oxy]benzyl}-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine has been primarily used in scientific research to study the role of the dopamine transporter in various physiological and pathological conditions. The compound has been shown to be a highly selective and potent inhibitor of DAT, making it a valuable tool for investigating the role of dopamine in the brain. This compound has been used in studies of drug addiction, Parkinson's disease, and other neurological disorders.